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Compound of Interest

Compound Name: 2-Benzylpyrrolidine

Cat. No.: B112527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) from a certified supplier. Always

consult the specific SDS for 2-Benzylpyrrolidine before handling or use.

Executive Summary
2-Benzylpyrrolidine is a heterocyclic organic compound with applications in chemical

synthesis and pharmaceutical research.[1][2] This guide provides an in-depth overview of the

known safety, handling, and toxicity information for 2-Benzylpyrrolidine, compiled to assist

laboratory and drug development professionals in its safe management. The information is

presented through structured data tables, detailed procedural outlines for safety and handling,

and visual workflows to ensure clarity and rapid comprehension.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Benzylpyrrolidine is provided in

the table below. This information is crucial for understanding its behavior under various

laboratory conditions.
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Property Value Source

Molecular Formula C₁₁H₁₅N [1][3]

Molecular Weight 161.24 g/mol [1][3]

CAS Number 35840-91-6 [1]

Appearance Colorless to light yellow liquid [1]

Boiling Point 96-97 °C at 2 Torr [4]

Density 0.988 ± 0.06 g/cm³ (Predicted) [4]

pKa 10.31 (at 25°C) [4]

GHS Hazard Classification and Statements
2-Benzylpyrrolidine is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[5][6] The following table

summarizes its GHS classification and associated hazard statements.
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GHS Classification Hazard Statement (H-code) Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed.[5][6]

Acute Toxicity, Dermal

(Category 4)
H312

Harmful in contact with skin.[5]

[6]

Skin Corrosion/Irritation

(Category 2)
H315 Causes skin irritation.[5][6]

Serious Eye Damage/Eye

Irritation (Category 2A)
H319

Causes serious eye irritation.

[5][6]

Acute Toxicity, Inhalation

(Category 4)
H332 Harmful if inhaled.[5][6]

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract Irritation

H335
May cause respiratory

irritation.[5][6]

Reproductive Toxicity

(Category 1B)
H360

May damage fertility or the

unborn child.[7]

The following diagram illustrates the logical relationship of the GHS hazard classifications for 2-
Benzylpyrrolidine.
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GHS Hazard Classifications for 2-Benzylpyrrolidine

Acute Toxicity (Category 4) Irritation (Category 2) Reproductive Toxicity (Category 1B)

2-Benzylpyrrolidine

Oral (H302) Dermal (H312) Inhalation (H332) Skin (H315) Eye (H319) Respiratory (H335) Fertility/Unborn Child (H360)
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Caption: GHS Hazard Classifications for 2-Benzylpyrrolidine.

Toxicity Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b112527?utm_src=pdf-body-img
https://www.benchchem.com/product/b112527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific quantitative toxicity data such as LD50 values for 2-Benzylpyrrolidine are not

readily available in the public domain, its GHS classification as "Acute Toxicity Category 4" for

oral, dermal, and inhalation routes indicates a significant hazard.[5] The primary toxicological

concerns are acute toxicity upon exposure, irritation to the skin, eyes, and respiratory system,

and potential for reproductive harm.[5][7]

Experimental Protocols for Toxicity Assessment
Detailed experimental protocols for the toxicity of 2-Benzylpyrrolidine are not publicly

available. However, the hazard classifications are typically determined using standardized

methodologies, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD).

Acute Dermal Irritation/Corrosion (Based on OECD Test
Guideline 404)
This test provides information on the potential of a substance to cause skin irritation or

corrosion.[5][8]

Methodology:

Test Animal: The albino rabbit is the preferred species.[5]

Application: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is

applied to a small area of clipped skin (approximately 6 cm²). An untreated area of skin

serves as a control.[5]

Exposure: The test site is covered with a gauze patch and wrapping for a 4-hour exposure

period.[5]

Observation: After 4 hours, the residual substance is removed. The skin is then observed for

signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and then daily

for up to 14 days.[5]

Scoring: The severity of skin reactions is scored at each observation point. The reversibility

of the lesions is also assessed.
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Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.[6][9]

Methodology:

Test Animal: The albino rabbit is the recommended species.[9]

Application: A single dose of the test substance (typically 0.1 mL for liquids or 0.1 g for

solids) is instilled into the conjunctival sac of one eye. The other eye remains untreated and

serves as a control.[9]

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

application.[9] Observations may continue for up to 21 days to assess the reversibility of any

effects.

Scoring: Lesions of the cornea, iris, and conjunctiva are scored at each observation point to

determine the degree of irritation.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure to 2-
Benzylpyrrolidine.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

Avoid breathing vapors or mists.[7]

Avoid contact with skin, eyes, and clothing.[10]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in the work area.[6]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Keep away from heat, sparks, and open flames.[7]

Store locked up or in an area accessible only to qualified and authorized personnel.[7]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling 2-
Benzylpyrrolidine.

PPE Category Specification

Eye/Face Protection Chemical safety goggles or a face shield.[7]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and other protective clothing as

necessary to prevent skin contact.

Respiratory Protection

If ventilation is inadequate or for spill cleanup,

use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors.

The following diagram provides a workflow for selecting the appropriate PPE.
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Personal Protective Equipment (PPE) Workflow for 2-Benzylpyrrolidine

Required PPE

Handling 2-Benzylpyrrolidine

Eye Protection:
Chemical Safety Goggles or Face Shield

Skin Protection:
Chemical-Resistant Gloves and Lab Coat

Respiratory Protection:
(If ventilation is inadequate)
NIOSH-approved respirator

Click to download full resolution via product page

Caption: PPE Selection Workflow.

First Aid Measures
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In the event of exposure to 2-Benzylpyrrolidine, immediate first aid is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Seek medical attention.[6]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

The following flowchart outlines the first aid procedures for different routes of exposure.
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First Aid Procedures for 2-Benzylpyrrolidine Exposure

Route of Exposure Immediate Actions

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Remove contaminated clothing.
Rinse skin with water for 15 minutes.

Rinse eyes with water for 15 minutes.
Remove contact lenses if possible.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention
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Accidental Release Workflow for 2-Benzylpyrrolidine

Spill or Leak Detected

Evacuate the Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material
into a Labeled Container

Clean the Spill Area

Dispose of Waste According to Regulations

Incident Secured

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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